Cas no 7778-77-0 (Potassium Phosphate Monobasic)

• Product name: Potassium Phosphate Monobasic
• CAS No: 7778-77-0
• MF: H₂KO₄P
• MW: 136.0855
• MDL: MFCD00011401
• CID: 47796
• PubChem ID: 24898687

Potassium Phosphate Monobasic Chemical and Physical Properties

Names and Identifiers

• Potassium dihydrogen phosphate
• BUFFER CONCENTRATE II FROM POTASSIUM DIHYDROGEN PHOSPHATE
• DIPOTASSIUM HYDROGEN PHOSPHATE
• KALII DIHYDROGENOPHOSPHAS
• MKP
• MONOBASIC POTASSIUM PHOSPHATE
• MONO-POTASSIUM
• MONOPOTASSIUM PHOSPHATE
• PHOSPHATE, ANALYTICAL STANDARD
• PHOSPHATE HIGH
• PHOSPHATE ION CHROMATOGRAPHY STANDARD
• PHOSPHATE LOW NO 1
• PHOSPHATE LOW NO 2
• PHOSPHATE SINGLE COMPONENT STANDARD
• PHOSPHATE STANDARD SOLUTION
• POTASSIUM ACID PHOSPHATE
• POTASSIUM BIPHOSPHATE
• POTASSIUM DIHYDROGEN ORTHOPHOSPHATE
• POTASSIUM DIHYDROGEN PHOSPHATE CONCENTRATE II
• POTASSIUM DIHYDROGEN PHOSPHATE (MONOBASIC)
• Feed grade monopotassium phosphate (feed MKP)
• Phosphoric Acid Potassium
• Potassium dihydrogen orthophosphate(V)
• POTASSIUM DIHYDROGEN PHOSPHATE, MOLECULAR BIOLOGY GRADE
• Potassium dihydrogen phosphate,agricultural
• Potassium phosphate monobasic
• Potassiumphosphate
• POTASSIUM PHOSPHATE, MONOBASIC, ANHYDROUS
• Monobasic PotassiuM Phosphate (AS)
• MonopotassiuM phosphate
• Potassium phosphate
• Potassium phosphate,Anhydrous
• Potassium phosphate, monobasic
• Phosphoric acid, monopotassium salt
• Monopotassium monophosphate
• Monopotassium orthophosphate
• Monopotassium dihydrogen phosphate
• Sorensen's potassium phosphate
• Potassium dihydrogenorthophosphate
• KH2PO4
• potassium dihydrogenphosphate
• Orthophosphoric acid, m
• Potassium dihydrogen phosphate, 99.5%
• MONOPTASSIUM PHOSPHATE
• Potassium phosphate monobasic pH standard
• Potassium Phosphate Monobasic

• MDL： MFCD00011401
• Inchi： 1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： GNSKLFRGEWLPPA-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(O[H])(O[H])[O-]

Computed Properties

• Exact Mass: 135.93300
• Monoisotopic Mass: 135.932777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.6
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless tetragonal crystal or white crystalline powder.
• Density: 2.338 g/mL at 25 °C(lit.)
• Melting Point: 252.6 °C (lit.)
• Boiling Point: 158 °C at 760 mmHg
• Refractive Index: Index of refraction: 1.5093, 1.4682, both at 589 nm
• PH: 4.2-4.6 (20g/l, H2O, 20℃)
• Solubility: H2O: 1.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 222 g/L (20 ºC)
• PSA: 90.40000
• LogP: -0.49040
• Merck: 14,7659
• Solubility: Soluble in water, the aqueous solution is acidic and insoluble in alcohol. It has deliquescence.
• Sensitiveness: Hygroscopic
• Color/Form: 1.0 M in solution
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)

Potassium Phosphate Monobasic Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38-35-22
• Safety Instruction： S24/25
• RTECS：TC6615500
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/38

Potassium Phosphate Monobasic Customs Data

• Customs Data：

  China Customs Code:

  3105600000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium Phosphate Monobasic

Potassium Phosphate Monobasic (7778-77-0) in Biopharmaceutical Applications

Potassium Phosphate Monobasic (CAS 7778-77-0) is a critical reagent in the biopharmaceutical industry, widely used as a buffering agent in drug formulations and diagnostic assays. Its ability to maintain stable pH levels makes it indispensable in biologic drug development, particularly for monoclonal antibodies and vaccines. Recent studies highlight its role in enhancing the stability of mRNA-based therapeutics, a rapidly growing segment in personalized medicine. Researchers emphasize its low toxicity profile and compatibility with lyophilization processes, which are essential for long-term storage of temperature-sensitive biologics. The compound's GRAS (Generally Recognized As Safe) status by regulatory bodies further solidifies its position in GMP-compliant production lines.

Potassium Phosphate Monobasic (7778-77-0) for Cell Culture Optimization

In cell culture media formulations, Potassium Phosphate Monobasic (7778-77-0) serves as both a phosphorus source and pH regulator, directly impacting cell viability and protein yield. Bioprocessing engineers increasingly focus on its concentration optimization to boost recombinant protein expression in CHO and HEK293 cell lines. A 2023 study demonstrated that precise adjustment of KH₂PO₄ levels can increase monoclonal antibody titers by up to 18% in perfusion bioreactors. The compound's role in metabolic pathway modulation is gaining attention, particularly for its influence on glycolysis in cancer cell models used for oncology drug screening. Pharmaceutical companies are patenting specialized media blends incorporating 7778-77-0 to gain competitive advantages in biosimilar production.

Safety and Regulatory Compliance of 7778-77-0 Potassium Phosphate Monobasic

The pharmaceutical-grade Potassium Phosphate Monobasic (7778-77-0) meets stringent requirements of USP/EP/JP monographs, making it a preferred choice for injectable formulations. Quality control teams prioritize its low endotoxin levels (<0.05 EU/mg) and heavy metal content (<10 ppm) when selecting buffer components for parenteral drugs. Recent FDA guidance documents specifically reference KH₂PO₄ as an approved excipient in slow-release tablet matrices, driving demand in oral solid dosage manufacturing. Environmental considerations are also addressed through its biodegradability profile, aligning with the industry's push toward green chemistry principles in API synthesis.

Emerging Research on 7778-77-0 in Drug Delivery Systems

Cutting-edge research explores Potassium Phosphate Monobasic's (7778-77-0) novel applications in nanoparticle drug carriers, where its ionic properties assist in stabilizing lipid-based vesicles. A breakthrough study published in Nature Nanotechnology revealed its effectiveness as a cryoprotectant for mRNA-loaded lipid nanoparticles (LNPs), maintaining >90% encapsulation efficiency after freeze-thaw cycles. The compound's unique crystallization behavior is being leveraged to develop porous matrix systems for controlled drug release, particularly in osteoporosis treatments where phosphate homeostasis is crucial. Patent filings show a 140% increase in KH₂PO₄-incorporated delivery technologies since 2020, signaling strong industry interest.

Potassium Phosphate Monobasic (7778-77-0) in Diagnostic Assay Development

The diagnostic industry relies on 7778-77-0 for ELISA and PCR buffer systems, where its consistent performance supports accurate biomarker detection. During the COVID-19 pandemic, its use in viral transport media formulations became critical for maintaining RNA integrity in nasopharyngeal swabs. Recent advancements in point-of-care testing devices incorporate Potassium Phosphate Monobasic in microfluidic chips, enabling stable pH maintenance in miniaturized reaction chambers. Quality assurance protocols mandate rigorous testing of KH₂PO₄ purity levels, as even trace impurities can affect enzymatic reactions in next-generation sequencing (NGS) workflows. Manufacturers are developing ultra-pure grades (>99.999%) specifically for molecular diagnostics applications.